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Compound of Interest

Compound Name: Azido-PEG4-beta-D-glucose

Cat. No.: B605852 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the molecular characteristics of chemical compounds is paramount. This

technical guide provides an in-depth look at the theoretical molecular weight and chemical

formula of Azido-PEG4-beta-D-glucose, a key reagent in bioconjugation and related fields.

Azido-PEG4-beta-D-glucose is a heterobifunctional linker molecule widely utilized in "click

chemistry" for the selective modification of biomolecules. Its structure incorporates a beta-D-

glucose moiety for enhanced aqueous solubility and potential for specific biological

interactions, a polyethylene glycol (PEG) spacer to provide flexibility and reduce steric

hindrance, and a terminal azide group for efficient conjugation reactions.

Chemical Formula and Molecular Weight
The elemental composition of Azido-PEG4-beta-D-glucose has been determined to be

C14H27N3O9.[1][2][3][4][5] Based on this chemical formula, the theoretical molecular weight is

calculated to be approximately 381.38 g/mol .[2][3][6] Several suppliers also list the molecular

weight as 381.4 g/mol .[1]

This molecule's utility stems from its distinct functional ends. The azide group readily

participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted

alkyne-azide cycloaddition (SPAAC) reactions, allowing for the covalent attachment to

molecules bearing a corresponding alkyne or strained cyclooctyne group.[7] The glucose

component can improve the overall solubility of the resulting conjugate in aqueous media.[1][6]
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Structural Diagram
To visualize the logical relationship of its components, a simplified structural representation is

provided below.

Conceptual Structure of Azido-PEG4-beta-D-glucose
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Caption: Conceptual diagram of Azido-PEG4-beta-D-glucose components.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for Azido-PEG4-beta-D-glucose
is summarized in the following table.

Property Value

Chemical Formula C₁₄H₂₇N₃O₉[1][2][3][4][5]

Theoretical Molecular Weight 381.38 g/mol [2][3][6]

Alternate Molecular Weight 381.4 g/mol [1]

This guide serves as a foundational reference for professionals working with Azido-PEG4-
beta-D-glucose, ensuring accurate calculations and a clear understanding of its molecular
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properties in experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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